Cas no 1270744-75-6 (2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol)
2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- CS-0354275
- EN300-1635467
- 1270744-75-6
- 2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol
- AKOS011020487
- 2-((5-Bromothiophen-2-yl)methyl)cyclopentan-1-ol
- Cyclopentanol, 2-[(5-bromo-2-thienyl)methyl]-
- 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol
-
- Inchi: 1S/C10H13BrOS/c11-10-5-4-8(13-10)6-7-2-1-3-9(7)12/h4-5,7,9,12H,1-3,6H2
- InChI Key: CWPQPDPMHWITMH-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(CC2CCCC2O)S1
Computed Properties
- Exact Mass: 259.98705g/mol
- Monoisotopic Mass: 259.98705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 48.5Ų
Experimental Properties
- Density: 1.539±0.06 g/cm3(Predicted)
- Boiling Point: 341.4±22.0 °C(Predicted)
- pka: 15.10±0.40(Predicted)
2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1635467-0.05g |
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
1270744-75-6 | 0.05g |
$647.0 | 2023-06-04 | ||
| Enamine | EN300-1635467-0.1g |
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
1270744-75-6 | 0.1g |
$678.0 | 2023-06-04 | ||
| Enamine | EN300-1635467-0.25g |
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
1270744-75-6 | 0.25g |
$708.0 | 2023-06-04 | ||
| Enamine | EN300-1635467-0.5g |
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
1270744-75-6 | 0.5g |
$739.0 | 2023-06-04 | ||
| Enamine | EN300-1635467-1.0g |
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
1270744-75-6 | 1g |
$770.0 | 2023-06-04 | ||
| Enamine | EN300-1635467-2.5g |
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
1270744-75-6 | 2.5g |
$1509.0 | 2023-06-04 | ||
| Enamine | EN300-1635467-5.0g |
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
1270744-75-6 | 5g |
$2235.0 | 2023-06-04 | ||
| Enamine | EN300-1635467-10.0g |
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
1270744-75-6 | 10g |
$3315.0 | 2023-06-04 | ||
| Enamine | EN300-1635467-50mg |
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
1270744-75-6 | 50mg |
$587.0 | 2023-09-22 | ||
| Enamine | EN300-1635467-100mg |
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
1270744-75-6 | 100mg |
$615.0 | 2023-09-22 |
2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol
Research Briefing on 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol (CAS: 1270744-75-6): Recent Advances and Applications
The compound 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol (CAS: 1270744-75-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent studies have highlighted the role of 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol as a key intermediate in the synthesis of novel bioactive molecules. Its bromothiophene moiety and cyclopentanol backbone make it a versatile scaffold for the development of compounds with potential anti-inflammatory, anticancer, and antimicrobial properties. Researchers have explored its utility in the design of small-molecule inhibitors targeting specific enzymes and receptors involved in various disease pathways.
One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol exhibited potent inhibitory activity against certain tyrosine kinases, which are implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy and selectivity, paving the way for further preclinical evaluations.
In addition to its potential in oncology, recent research has also explored the compound's role in neurodegenerative diseases. A study conducted by a team at Harvard Medical School investigated its neuroprotective effects in models of Alzheimer's disease. The findings suggested that the compound could modulate amyloid-beta aggregation, a hallmark of the disease, and reduce oxidative stress in neuronal cells. These results, though preliminary, highlight the compound's potential as a multifunctional therapeutic agent.
From a synthetic chemistry perspective, advancements in the efficient and scalable synthesis of 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol have been reported. A 2022 paper in Organic Process Research & Development detailed a novel catalytic method that significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. This methodological innovation is expected to facilitate further research and development efforts.
Despite these promising developments, challenges remain in the clinical translation of 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical studies. Future research directions may include the exploration of prodrug strategies and formulation technologies to enhance the compound's pharmacokinetic profile.
In conclusion, 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol (CAS: 1270744-75-6) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research efforts are essential to fully elucidate its mechanisms of action and optimize its clinical applicability. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of this compound and its derivatives for the benefit of human health.
1270744-75-6 (2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)